2-(4-ethylphenyl)-2,3-dihydro-1H-perimidine

• Molecular Formula: C19H18N2
• Molecular Weight: 274.4 g/mol
• IUPAC Name: 2-(4-ethylphenyl)-2,3-dihydro-1H-perimidine
• InChI: InChI=1S/C19H18N2/c1-2-13-9-11-15(12-10-13)19-20-16-7-3-5-14-6-4-8-17(21-19)18(14)16/h3-12,19-21H,2H2,1H3
• InChI Key: RHLVJGLNYFNOLK-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C2NC3=CC=CC4=C3C(=CC=C4)N2

Description

2-(4-ethylphenyl)-2,3-dihydro-1H-perimidine is a heterocyclic compound that has attracted scientific interest due to its potential therapeutic applications. This compound is also known as EPP, and it has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of 2-(4-ethylphenyl)-2,3-dihydro-1H-perimidine is not fully understood. However, studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the growth of fungal and bacterial cells by disrupting their cell membranes.
Biochemical and Physiological Effects
Studies have shown that 2-(4-ethylphenyl)-2,3-dihydro-1H-perimidine can induce apoptosis in cancer cells without affecting normal cells. This compound has also been shown to have low toxicity and good biocompatibility. Additionally, 2-(4-ethylphenyl)-2,3-dihydro-1H-perimidine has been shown to have good cell permeability, which makes it a promising candidate for drug delivery applications.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-ethylphenyl)-2,3-dihydro-1H-perimidine in lab experiments include its low toxicity, good biocompatibility, and good cell permeability. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for the study of 2-(4-ethylphenyl)-2,3-dihydro-1H-perimidine. One direction is to further explore its potential therapeutic applications, particularly in the treatment of cancer. Another direction is to study its potential use as a fluorescent probe for the detection of metal ions. Additionally, further research is needed to improve the solubility of this compound in water, which could make it more useful in aqueous environments. Finally, more studies are needed to fully understand the mechanism of action of 2-(4-ethylphenyl)-2,3-dihydro-1H-perimidine.

Synthesis Methods

2-(4-ethylphenyl)-2,3-dihydro-1H-perimidine can be synthesized using different methods. One of the most common methods involves the condensation of 4-ethylbenzaldehyde and cyclohexanone in the presence of ammonium acetate and acetic acid. The resulting product is then reduced using sodium borohydride to obtain 2-(4-ethylphenyl)-2,3-dihydro-1H-perimidine. Other methods that have been used to synthesize this compound include the reaction of 2,3-diaminopyridine with 4-ethylbenzaldehyde and the reaction of 4-ethylbenzaldehyde with 2-cyanopyridine in the presence of ammonium acetate.

Scientific Research Applications

2-(4-ethylphenyl)-2,3-dihydro-1H-perimidine has been studied for its potential therapeutic applications. Studies have shown that this compound has anticancer properties, and it can induce apoptosis in cancer cells. It has also been shown to have antifungal and antibacterial properties. Additionally, 2-(4-ethylphenyl)-2,3-dihydro-1H-perimidine has been studied for its potential use as a fluorescent probe for the detection of metal ions.